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Compound of Interest

Compound Name: (Chloromethyl)sulfonylethane

Cat. No.: B178534 Get Quote

An In-depth Technical Guide to
(Chloromethyl)sulfonylethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Chloromethyl)sulfonylethane, a

reagent with applications in proteomics research. This document outlines its chemical and

physical properties, synthesis, and known applications, with a focus on providing practical

information for researchers in the life sciences and drug development.

Chemical Identity and Properties
(Chloromethyl)sulfonylethane, systematically named 1-chloro-2-(methylsulfonyl)ethane, is an

organosulfur compound. It is recognized for its potential as a research tool in the field of

proteomics.[1]

Molecular Structure:

The molecular structure of 1-chloro-2-(methylsulfonyl)ethane consists of an ethyl chain

substituted with a chlorine atom at one end and a methylsulfonyl group at the other.

Physicochemical Properties:
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A summary of the key physicochemical properties of 1-chloro-2-(methylsulfonyl)ethane is

presented in the table below. This data is essential for its handling, storage, and application in

experimental settings.

Property Value Reference

CAS Number 50890-51-2 [1][2]

Molecular Formula C₃H₇ClO₂S [1][2]

Molecular Weight 142.61 g/mol [1]

Appearance Liquid [3]

Density 1.29 g/cm³

Boiling Point 130-132 °C @ 7 Torr

InChI Key
DKWNYTKOLIZNAX-

UHFFFAOYSA-N
[3]

SMILES CS(=O)(=O)CCCl [4]

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 1-chloro-2-

(methylsulfonyl)ethane are not readily available in public literature, its structure suggests a

multi-step synthesis from readily available starting materials. A plausible synthetic route is

outlined below.

Logical Synthesis Workflow
A potential pathway to synthesize 1-chloro-2-(methylsulfonyl)ethane could involve the oxidation

of a corresponding thioether. This common method for sulfone synthesis provides a high-

yielding and straightforward approach.
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Caption: Plausible synthesis of 1-chloro-2-(methylsulfonyl)ethane.

Applications in Research
The primary documented application of 1-chloro-2-(methylsulfonyl)ethane is in the field of

proteomics research.[1] Proteomics involves the large-scale study of proteins, particularly their

structures and functions.

Role as an Alkylating Agent in Proteomics
In proteomics, alkylating agents are crucial for the sample preparation of proteins for mass

spectrometry analysis. They are used to cap cysteine residues, preventing the reformation of

disulfide bonds after reduction. This ensures that proteins remain in a linearized state, which is

essential for accurate analysis.

The structure of 1-chloro-2-(methylsulfonyl)ethane, featuring a reactive chloromethyl group,

suggests its utility as a cysteine-modifying reagent. The sulfonyl group enhances the

electrophilicity of the adjacent carbon atom, making it susceptible to nucleophilic attack by the

thiol group of cysteine residues.

Experimental Workflow in Proteomics
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The general workflow for utilizing an alkylating agent like 1-chloro-2-(methylsulfonyl)ethane in a

proteomics experiment is depicted below. This process is fundamental to many bottom-up

proteomics strategies.

Sample Preparation Analysis

Protein Sample Denaturation Reduction of
Disulfide Bonds

Alkylation with
(Chloromethyl)sulfonylethane

Proteolytic Digestion
(e.g., Trypsin) LC-MS/MS Analysis Data Analysis

Click to download full resolution via product page

Caption: Proteomics sample preparation workflow.

Safety and Handling
As with any reactive chemical, proper safety precautions should be taken when handling 1-

chloro-2-(methylsulfonyl)ethane. It is recommended to handle the compound in a well-

ventilated fume hood and to wear appropriate personal protective equipment, including gloves

and safety glasses. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Conclusion
1-Chloro-2-(methylsulfonyl)ethane is a specialized chemical reagent with a noted application in

proteomics research. Its utility as a cysteine alkylating agent makes it a valuable tool for

sample preparation in mass spectrometry-based protein analysis. While detailed synthetic and

spectral data are not widely published, its structural features suggest a straightforward

synthesis and a clear mechanism of action in its primary application. Further research into its

reactivity and potential applications in drug development and chemical biology may reveal new

opportunities for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.scbt.com/p/1-chloro-2-methylsulfonyl-ethane-50890-51-2
https://www.echemi.com/products/pd180727151455-1-chloro-2-methylsulfonylethanesaltdata-free.html
https://www.sigmaaldrich.com/TW/zh/product/chembridgecorporation/ch4244052475?context=bbe
https://www.achemblock.com/o31078-1-chloro-2-methylsulfonyl-ethane.html
https://www.achemblock.com/o31078-1-chloro-2-methylsulfonyl-ethane.html
https://www.benchchem.com/product/b178534#cas-number-and-molecular-structure-of-chloromethyl-sulfonylethane
https://www.benchchem.com/product/b178534#cas-number-and-molecular-structure-of-chloromethyl-sulfonylethane
https://www.benchchem.com/product/b178534#cas-number-and-molecular-structure-of-chloromethyl-sulfonylethane
https://www.benchchem.com/product/b178534#cas-number-and-molecular-structure-of-chloromethyl-sulfonylethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

